5-(4-methylphenyl)-4-({(E)-[5-(3-nitrophenyl)furan-2-yl]methylidene}amino)-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C20H15N5O3S
• Molecular Weight: 405.4 g/mol
• IUPAC Name: 3-(4-methylphenyl)-4-[(E)-[5-(3-nitrophenyl)furan-2-yl]methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C20H15N5O3S/c1-13-5-7-14(8-6-13)19-22-23-20(29)24(19)21-12-17-9-10-18(28-17)15-3-2-4-16(11-15)25(26)27/h2-12H,1H3,(H,23,29)/b21-12+
• InChI Key: WYKJCRMWLFNOAX-CIAFOILYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NNC(=S)N2/N=C/C3=CC=C(O3)C4=CC(=CC=C4)[N+](=O)[O-]
• SMILES: CC1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=CC=C(O3)C4=CC(=CC=C4)[N+](=O)[O-]

Description

5-(4-methylphenyl)-4-({(E)-[5-(3-nitrophenyl)furan-2-yl]methylidene}amino)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 5-(4-methylphenyl)-4-({(E)-[5-(3-nitrophenyl)furan-2-yl]methylidene}amino)-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer progression. This compound has been shown to inhibit the activity of COX-2, an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of certain protein kinases that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
5-(4-methylphenyl)-4-({(E)-[5-(3-nitrophenyl)furan-2-yl]methylidene}amino)-4H-1,2,4-triazole-3-thiol has several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as TNF-alpha and IL-6, in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells, leading to their death. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-methylphenyl)-4-({(E)-[5-(3-nitrophenyl)furan-2-yl]methylidene}amino)-4H-1,2,4-triazole-3-thiol in lab experiments is its potency and selectivity. This compound has been shown to have potent anti-inflammatory and anti-cancer effects at relatively low concentrations. Additionally, it has been shown to be selective for certain enzymes and signaling pathways, which can help researchers better understand the mechanisms of action of this compound.
One of the limitations of using this compound in lab experiments is its complex synthesis method. This can make it difficult and time-consuming to produce large quantities of the compound for use in experiments. Additionally, the high potency of this compound can make it difficult to work with, as it may require special handling and safety precautions.

Future Directions

There are several potential future directions for research on 5-(4-methylphenyl)-4-({(E)-[5-(3-nitrophenyl)furan-2-yl]methylidene}amino)-4H-1,2,4-triazole-3-thiol. One area of interest is in the development of new drugs based on this compound. Researchers may explore the structure-activity relationship of this compound to identify new derivatives with improved potency and selectivity.
Another potential direction for research is in the study of the mechanism of action of this compound. Researchers may use various techniques, such as molecular modeling and X-ray crystallography, to better understand how this compound interacts with its target enzymes and signaling pathways.
Finally, researchers may explore the potential applications of this compound in other areas of scientific research, such as neuroscience and immunology. This compound has been shown to have antioxidant properties, which may make it useful for studying oxidative stress and neurodegenerative diseases. Additionally, it has been shown to have immunomodulatory effects, which may make it useful for studying autoimmune diseases and other immune-related disorders.

Synthesis Methods

The synthesis method of 5-(4-methylphenyl)-4-({(E)-[5-(3-nitrophenyl)furan-2-yl]methylidene}amino)-4H-1,2,4-triazole-3-thiol is complex and involves several steps. The synthesis starts with the reaction of 4-methylbenzaldehyde and 5-(3-nitrophenyl)furan-2-carboxaldehyde in the presence of a base to form the corresponding imine. This imine is then reacted with thiosemicarbazide in the presence of a catalyst to form the desired product, 5-(4-methylphenyl)-4-({(E)-[5-(3-nitrophenyl)furan-2-yl]methylidene}amino)-4H-1,2,4-triazole-3-thiol.

Scientific Research Applications

5-(4-methylphenyl)-4-({(E)-[5-(3-nitrophenyl)furan-2-yl]methylidene}amino)-4H-1,2,4-triazole-3-thiol has several potential applications in scientific research. One of the main areas of interest is in the field of medicinal chemistry, where this compound can be used as a lead compound for developing new drugs. It has been shown to have potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of various diseases.